2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methyl-2-{[(4-methylphenyl)sulfonyl]amino}-1,3-thiazol-5-yl)carbamate
Overview
Description
2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methyl-2-{[(4-methylphenyl)sulfonyl]amino}-1,3-thiazol-5-yl)carbamate is a useful research compound. Its molecular formula is C21H24N4O6S3 and its molecular weight is 524.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 524.08579802 g/mol and the complexity rating of the compound is 873. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Biocatalysis in Drug Metabolism
Biocatalysis offers an innovative approach to drug metabolism studies, enabling the preparation of mammalian metabolites of complex molecules such as biaryl-bis-sulfonamide AMPA receptor potentiators. The use of microbial-based biocatalytic systems, such as Actinoplanes missouriensis, facilitates the production of significant quantities of drug metabolites. This method supports full structural characterization of metabolites through nuclear magnetic resonance spectroscopy, demonstrating the potential of biocatalysis in elucidating drug metabolism pathways (Zmijewski et al., 2006).
Antimicrobial Applications
Novel sulfonamide hybrids, synthesized by combining sulfonamide carbamates with ethyl carbamate, exhibit significant antimicrobial activities. These compounds, synthesized through treatments of N-substituted 4-isothiocyanatophenyl sulfonamides, have shown promising results against tested bacteria, highlighting their potential in antimicrobial therapies (Hussein, 2018).
Antitumor and Antifilarial Agents
The synthesis of 2,4-disubstituted thiazoles and selenazoles, including methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate, has been explored for potential antitumor and antifilarial applications. These compounds, particularly methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate, have demonstrated significant in vitro and in vivo activities, suggesting their utility as antitumor and antifilarial agents (Kumar et al., 1993).
Anticancer Activity
A novel class of thiazolyl α-aminophosphonate derivatives has been synthesized and evaluated for their anticancer activities against various cancer cell lines, including breast, prostate, liver, and HeLa cancer cells. Some compounds exhibited better anticancer activity compared to the standard drug Adriamycin, indicating the potential of these derivatives in anticancer treatments (Gundluru et al., 2020).
Properties
IUPAC Name |
2-[(4-methylphenyl)sulfonylamino]ethyl N-[4-methyl-2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-5-yl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O6S3/c1-14-4-8-17(9-5-14)33(27,28)22-12-13-31-21(26)24-19-16(3)23-20(32-19)25-34(29,30)18-10-6-15(2)7-11-18/h4-11,22H,12-13H2,1-3H3,(H,23,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICMUIKIOLRLWOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCCOC(=O)NC2=C(N=C(S2)NS(=O)(=O)C3=CC=C(C=C3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O6S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
524.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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